Cas no 2768327-63-3 (Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1))

• Product Name: Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1)
• CAS No: 2768327-63-3
• MF: C₉H₁₆ClF₂N
• MW: 211.679848670959
• CID: 5928847
• PubChem ID: 165993087
• Update Time: 2025-06-09

Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1)
• 2768327-63-3
• 4-(3,3-difluorocyclobutyl)piperidine hydrochloride
• EN300-37392705

• Inchi： 1S/C9H15F2N.ClH/c10-9(11)5-8(6-9)7-1-3-12-4-2-7;/h7-8,12H,1-6H2;1H
• InChI Key： WIROECLHWXZBND-UHFFFAOYSA-N
• SMILES： N1CCC(C2CC(F)(F)C2)CC1.[H]Cl

Computed Properties

• Exact Mass: 211.0939335g/mol
• Monoisotopic Mass: 211.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1)

Introduction to Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) (CAS No. 2768327-63-3)

Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) (CAS No. 2768327-63-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of piperidine, a six-membered nitrogen-containing heterocyclic ring, with a 3,3-difluorocyclobutyl substituent and a hydrochloride salt form. The presence of the difluorocyclobutyl group imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for various pharmaceutical research and development activities.

The chemical structure of Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) is characterized by the integration of a cyclobutyl ring with two fluorine atoms at the 3-position. This substitution pattern not only enhances the lipophilicity of the molecule but also influences its conformational flexibility and interactions with biological targets. The hydrochloride salt form ensures better solubility in aqueous media, which is crucial for its use in biological assays and formulation development.

Recent studies have highlighted the potential of Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic activity by modulating specific pain pathways without causing significant side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) effectively reduced pain responses in animal models of neuropathic pain.

In addition to its analgesic properties, Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) has shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. A recent publication in the European Journal of Pharmacology reported that Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) significantly improved cognitive function in rodent models of Alzheimer's disease.

The pharmacokinetic profile of Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) has also been extensively studied. Research indicates that it has favorable absorption and distribution properties, with a moderate half-life that allows for sustained therapeutic effects. Furthermore, its metabolic stability and low potential for drug-drug interactions make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in specific patient populations.

In conclusion, Piperidine, 4-(3,3-difluorocyclobutyl)-, hydrochloride (1:1) (CAS No. 2768327-63-3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and drug discovery. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing treatments for pain management and neurological disorders.